Cas no 161479-51-2 (Boc-d-beta-methylisoleucine)

• Product Name: Boc-d-beta-methylisoleucine
• CAS No: 161479-51-2
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• MDL: MFCD18782818
• CID: 4609200
• Update Time: 2023-08-10

Boc-d-beta-methylisoleucine Chemical and Physical Properties

Names and Identifiers

• Boc-d-beta-methylisoleucine
• Boc-D-a-tert-amylglycine
• Boc-beta-Me-D-Ile-OH

• MDL： MFCD18782818
• Inchi： 1S/C12H23NO4/c1-7-12(5,6)8(9(14)15)13-10(16)17-11(2,3)4/h8H,7H2,1-6H3,(H,13,16)(H,14,15)/t8-/m0/s1
• InChI Key： WZKPSAWKRJWANR-QMMMGPOBSA-N
• SMILES： O(C(N[C@@H](C(=O)O)C(C)(C)CC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 291
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives